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Compound of Interest

Compound Name: 2-Methoxybenzoic acid-13C6

Cat. No.: B15143581 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling 2-Methoxybenzoic acid-13C6. The

following procedures ensure safe handling from receipt to disposal.

Chemical Identifier:

Substance Name: 2-Methoxybenzoic acid-13C6

Synonyms: o-Anisic acid-13C6, 2-Carboxyanisole-13C6

CAS Number: 579-75-9 (for the unlabeled compound)

Hazard Identification: 2-Methoxybenzoic acid is classified as a substance that:

Causes skin irritation.[1][2][3]

Causes serious eye irritation.[1][2][3]

May cause respiratory irritation.[1]

Stable isotope-labeled compounds are chemically and physically similar to their unlabeled

counterparts.[4] Therefore, 2-Methoxybenzoic acid-13C6 should be handled with the same

precautions as the unlabeled compound. The isotopic labeling with 13C does not introduce a

radiological hazard.[4]
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Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling 2-Methoxybenzoic acid-13C6 to

minimize exposure risk.

PPE Category Item Specification

Eye/Face Protection Safety Goggles or Glasses

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US)

standards. A face shield may

also be appropriate.[1][5][6][7]

Skin Protection Gloves

Chemically resistant,

impervious gloves (e.g., Butyl

rubber, nitrile rubber, PVC,

neoprene, or Viton).[6] Gloves

must be inspected before use

and disposed of properly after

handling the chemical.[5]

Protective Clothing

A lab coat or chemical-

resistant suit should be worn to

prevent skin contact.[8]

Respiratory Protection Respirator

In case of inadequate

ventilation or when dust

formation is likely, use a

NIOSH/MSHA or European

Standard EN 149 approved

respirator.[5][6][9][10]

Operational Plan: Step-by-Step Handling Protocol
1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.
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Store the container in a cool, dry, and well-ventilated area away from incompatible

substances such as strong oxidizing agents, strong acids, and strong bases.[1][10][11][12]

Keep the container tightly closed when not in use.[11][13]

2. Preparation and Weighing:

Handle the compound in a designated area, such as a chemical fume hood, to ensure good

ventilation and prevent inhalation of dust.[1][4][13]

Minimize the generation of dust during handling.[11][13]

Use non-sparking tools and ground equipment to prevent electrostatic discharge.[5]

3. Experimental Use:

Avoid contact with skin, eyes, and clothing.[11][13]

Do not eat, drink, or smoke in the laboratory where the compound is being handled.[1][4][13]

Always wash hands thoroughly with soap and water after handling the product.[1][11][13]

4. Spill Management:

Minor Spills:

Wear appropriate PPE.[8][13]

Clean up spills immediately.[13]

Use dry clean-up procedures and avoid generating dust.[13] Moisten materials first or use

a HEPA filter vacuum.[8]

Sweep or shovel the spilled material into a suitable, labeled container for disposal.[1][11]

[14]

Major Spills:

Evacuate the area and move upwind.[13]
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Alert the appropriate emergency response team.[13]

Control personal contact with the substance by using protective equipment.[13]

Disposal Plan
Waste containing 2-Methoxybenzoic acid-13C6 should be handled in accordance with local,

state, and federal regulations for chemical waste.[4] As stable isotopes are not radioactive, no

special precautions for radioactivity are necessary, and the disposal procedures are generally

the same as for the unlabeled compound.[4]

Waste Collection: Collect waste material in a clearly labeled, sealed container.[5][13]

Disposal Method: The recommended method of disposal is to send the chemical waste to an

authorized incinerator equipped with an afterburner and a flue gas scrubber.[1] Alternatively,

it can be disposed of in an authorized landfill, but this should be confirmed with the state land

waste management authority.[13] Do not let the chemical enter drains.[5]

Contaminated Materials: Dispose of contaminated gloves, clothing, and other materials in

the same manner as the chemical waste.[9]

Workflow for Handling 2-Methoxybenzoic acid-13C6
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Caption: Workflow for the safe handling of 2-Methoxybenzoic acid-13C6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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